Cas no 31020-47-0 (1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]-)

• Product Name: 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]-
• CAS No: 31020-47-0
• MF: C₁₆H₃₉NO₄Si₂
• MW: 365.656167268753
• MDL: MFCD01320934
• CID: 298342
• PubChem ID: 20072127
• Update Time: 2025-10-29

1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]-
• BIS(METHYLDIETHOXYSILYLPROPYL)AMINE
• 1,3-Propanediamine,N-cyclohexyl-N'-[3-(cyclohexylamino)propyl]
• Bis-(3-cyclohexylamino-propyl)-amin
• bis-(3-cyclohexylamino-propyl)-amine
• Bis-(3-diethoxymethylsilylpropyl)amin
• bis-(methyldiethoxysilylpropyl)amine
• bis-(N-cyclohexyl-3-aminopropyl)amine
• Bis[3-[diethoxy(methyl)silyl]propyl]amine
• SIB 1620
• SIB 1620.0
• 3-[diethoxy(methyl)silyl]-N-[3-[diethoxy(methyl)silyl]propyl]propan-1-amine
• MFCD01320934
• 31020-47-0
• bis(3-(diethoxy(methyl)silyl)propyl)amine
• SCHEMBL444998
• BIS(METHYLDIETHOXYSILYLPROPYL)AMINE, 92%
• DB-318788

• MDL： MFCD01320934
• Inchi： 1S/C16H39NO4Si2/c1-7-18-22(5,19-8-2)15-11-13-17-14-12-16-23(6,20-9-3)21-10-4/h17H,7-16H2,1-6H3
• InChI Key： SUKDLHIPTSZFPO-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCNCCC[Si](C)(OCC)OCC)(OCC)OCC

Computed Properties

• Exact Mass: 365.24200
• Monoisotopic Mass: 365.24176179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 0.937 g/cm3
• Melting Point: >-20°C
• Boiling Point: 155°C 0,6mm
• Flash Point: >110°C
• Refractive Index: 1.4385
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 48.95000
• LogP: 4.03710

1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38

Additional information on 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]-

Introduction to 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]- and Its Applications in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]- (CAS No. 31020-47-0) stands out as a versatile intermediate with significant implications in synthetic chemistry and industrial applications. This compound, characterized by its intricate structure and functional groups, has garnered attention for its utility in the development of novel materials and bioactive molecules.

The molecular structure of 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]- encompasses multiple reactive sites, making it a valuable building block in organic synthesis. The presence of diethoxymethylsilyl (DMES) groups at the 3-position of the propyl chain and the N-terminus introduces unique reactivity that can be leveraged in cross-coupling reactions, silylation processes, and other synthetic transformations. These features make the compound particularly useful in the preparation of complex organic molecules, including those with pharmaceutical relevance.

In recent years, the demand for specialized reagents in pharmaceutical research has surged due to the increasing complexity of drug molecules. The compound 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]- has been employed in various synthetic pathways to construct heterocyclic frameworks and functionalized aliphatic chains. Its ability to undergo selective modifications while maintaining structural integrity has made it a preferred choice for chemists working on drug discovery programs.

One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in modern medicine. The silyl groups provide stability during synthetic processes while allowing for subsequent functionalization via nucleophilic substitution or hydrosilation reactions. This dual functionality has been exploited to develop novel therapeutic agents with improved pharmacokinetic properties.

The application of 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]- extends beyond pharmaceuticals into the realm of advanced materials. Researchers have utilized this compound to synthesize silicon-based polymers and organic-inorganic hybrid materials, which exhibit enhanced thermal stability and mechanical strength. These materials are finding applications in electronics, coatings, and aerospace industries where high performance is paramount.

Recent studies have also highlighted the compound's potential in catalysis. The silyl groups can act as ligands for transition metals, facilitating various catalytic cycles such as hydrogenation, oxidation, and coupling reactions. This capability has opened new avenues for developing more efficient catalytic systems that could reduce waste and improve yields in industrial chemical processes.

The synthesis of 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]- involves multi-step reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled chemists to produce this compound with high purity and yield, making it more accessible for research applications. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in optimizing these processes.

In conclusion, 1-Propanamine,3-(diethoxymethylsilyl)-N-[3-(diethoxymethylsilyl)propyl]- (CAS No. 31020-47-0) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role in pharmaceutical synthesis, material science, and catalysis underscores its importance as a chemical intermediate. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its place as a cornerstone of modern chemical innovation.